Cas no 1352232-22-4 (2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone)

• Product Name: 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone
• CAS No: 1352232-22-4
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• MDL: MFCD20920818
• CID: 5169056
• Update Time: 2026-03-04

2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone

• MDL： MFCD20920818
• Inchi： 1S/C10H9ClF2O/c1-6-3-4-8(7(2)5-6)9(14)10(11,12)13/h3-5H,1-2H3
• InChI Key： DFXNHYAXGLSMJA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1C)C(Cl)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone

Professional Introduction to 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone (CAS No. 1352232-22-4)

2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone, chemically designated as CAS No. 1352232-22-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chloro substituent and a dimethylphenyl group, combined with a difluoroethanone backbone, exhibits intriguing structural and functional properties that make it a subject of considerable interest in modern chemical biology.

The compound's molecular structure, characterized by its chloro and difluoro functionalities, positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of the dimethylphenyl moiety further enhances its utility, providing a stable aromatic system that can be modified through various chemical transformations. These features have led to its exploration in the development of novel pharmaceutical agents and agrochemicals.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative compounds with enhanced biological activity. The structure of 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone aligns well with this trend, as its unique combination of substituents allows for selective interactions with biological targets. This has prompted researchers to investigate its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The role of fluorine atoms in medicinal chemistry is well-documented, with their ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone, the two fluorine atoms contribute to its overall pharmacokinetic profile, making it an attractive candidate for further optimization. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The synthesis of 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of the chloro group and the subsequent formation of the difluoroethanone core require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve these objectives.

The application of computational chemistry has further accelerated the development of this compound. Molecular modeling studies have been instrumental in understanding its interaction with biological targets at the molecular level. These studies have provided insights into how modifications to the structure can enhance binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the positioning of substituents can significantly impact the compound's ability to interact with specific enzymes or receptors.

In clinical research, 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone has been explored as a potential therapeutic agent for various diseases. Preclinical studies have shown promising results in models of inflammation and pain management. The compound's ability to modulate key biological pathways has been attributed to its unique structural features. Further research is ongoing to evaluate its efficacy and safety in human trials.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides. Its structural motifs are compatible with functionalities that enhance bioactivity against pests while maintaining environmental safety. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological impact.

The future prospects for 2-Chloro-1-(2,4-dimethylphenyl)-2,2-difluoroethanone are bright, with ongoing research aimed at expanding its applications. Innovations in synthetic chemistry and drug discovery methodologies will continue to drive its development into new therapeutic agents and agrochemicals. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercially viable products that meet societal needs.